2-(2,4-dichlorophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(E)-1-(3-nitrophenyl)ethylideneamino]acetamide
• InChI: InChI=1S/C16H13Cl2N3O4/c1-10(11-3-2-4-13(7-11)21(23)24)19-20-16(22)9-25-15-6-5-12(17)8-14(15)18/h2-8H,9H2,1H3,(H,20,22)/b19-10+
• InChI Key: QALOODKJSFPMBF-VXLYETTFSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=C(C=C(C=C1)Cl)Cl)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: C/C(=N\NC(=O)COC1=C(C=C(C=C1)Cl)Cl)/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H13Cl2N3O4
• Molecular Weight: 382.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N'-[1-(3-nitrophenyl)ethylidene]acetohydrazide, commonly known as "DCPAH," is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCPAH is a hydrazide derivative of 2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide. The compound was first synthesized in the 1980s, and since then, it has been investigated for its potential as a biochemical tool in various research fields.

Mechanism of Action

DCPAH inhibits the activity of peroxidases by binding to the heme group, which is an essential component of these enzymes. The binding of DCPAH to the heme group prevents the peroxidase from carrying out its catalytic function, leading to a decrease in the activity of the enzyme.
Biochemical and Physiological Effects:
DCPAH has been shown to have a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. DCPAH has also been shown to have anti-inflammatory properties and has been investigated for its potential as a treatment for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCPAH is its ability to inhibit peroxidase activity selectively. This property makes DCPAH an excellent tool for studying the role of peroxidases in various physiological processes. However, one of the limitations of DCPAH is its potential toxicity. The compound has been shown to be toxic to some cell types at high concentrations, which limits its use in certain experiments.

Future Directions

There are several future directions for research on DCPAH. One area of interest is the development of new derivatives of DCPAH that have improved selectivity and reduced toxicity. Another area of interest is the investigation of the potential of DCPAH as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Finally, further studies are needed to elucidate the exact mechanism of action of DCPAH and its effects on various physiological processes.
Conclusion:
In conclusion, DCPAH is a synthetic compound that has been extensively studied for its potential applications in scientific research. The compound has been shown to inhibit the activity of peroxidases selectively and has a variety of biochemical and physiological effects. While DCPAH has some limitations, it remains a valuable tool for studying the role of peroxidases in various physiological processes. There are several future directions for research on DCPAH, including the development of new derivatives and the investigation of its potential as a therapeutic agent for various diseases.

Scientific Research Applications

DCPAH has been extensively studied for its potential applications in scientific research. The compound has been shown to inhibit the activity of peroxidases, which are enzymes that play a crucial role in various physiological processes. DCPAH has also been investigated for its potential as a tool for studying the role of peroxidases in various diseases, including cancer and Alzheimer's disease.